Perovskite Solar Cell Efficiency: 6-Methylnicotinamide (CNA) vs. Nicotinamide (NA)
In a direct head-to-head comparative study, perovskite solar cells fabricated with 6-methylnicotinamide (CNA) additive achieved a power conversion efficiency (PCE) of 24.33%, compared to 21.47% for cells fabricated with unsubstituted nicotinamide (NA) under identical processing conditions. Theoretical DFT calculations further revealed that CNA exhibits a larger molecular dipole moment and forms a higher binding energy with undercoordinated Pb²⁺ ions in the perovskite lattice, which increases the formation energy of Pb-related defects and suppresses non-radiative recombination .
| Evidence Dimension | Power Conversion Efficiency (PCE) in perovskite solar cells |
|---|---|
| Target Compound Data | 24.33% PCE (CNA = 6-Methylnicotinamide) |
| Comparator Or Baseline | 21.47% PCE (NA = Nicotinamide, unsubstituted parent compound) |
| Quantified Difference | +2.86 absolute percentage points (+13.3% relative improvement) |
| Conditions | Identical perovskite solar cell fabrication; both additives incorporated at same stage; devices characterized under standard AM 1.5G illumination |
Why This Matters
For photovoltaic researchers procuring defect passivation additives, this 2.86 percentage-point efficiency gain directly translates to measurable device performance improvement, justifying the selection of 6-methylnicotinamide over unsubstituted nicotinamide.
